Cas no 2060049-60-5 (1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo3,4-bpyridine)

• Product Name: 1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo3,4-bpyridine
• CAS No: 2060049-60-5
• MF: C₁₄H₁₉Cl₂N₃
• MW: 300.226761102676
• MDL: MFCD30477284
• CID: 5183432
• PubChem ID: 125426902
• Update Time: 2025-05-20

1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine, 4,6-dichloro-1,3-bis(1,1-dimethylethyl)-
• 1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo3,4-bpyridine

• MDL： MFCD30477284
• Inchi： 1S/C14H19Cl2N3/c1-13(2,3)11-10-8(15)7-9(16)17-12(10)19(18-11)14(4,5)6/h7H,1-6H3
• InChI Key： OLLBJSRHDSGVCS-UHFFFAOYSA-N
• SMILES： C12N(C(C)(C)C)N=C(C(C)(C)C)C1=C(Cl)C=C(Cl)N=2

Additional information on 1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo3,4-bpyridine

1,3-Di-tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-b]pyridine: A Comprehensive Overview

The compound 1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-b]pyridine, identified by the CAS number 2060049-60-5, is a highly specialized organic compound with a unique structure and diverse applications in various fields of chemistry and materials science. This compound belongs to the class of pyrazolopyridines, which are heterocyclic compounds combining pyrazole and pyridine rings in a fused arrangement. The presence of tert-butyl and chloro substituents on the aromatic system imparts distinct electronic and steric properties to the molecule.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps to form the fused pyrazolopyridine ring system. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better control over the stereochemistry of such compounds. For instance, researchers have employed transition metal catalysts to facilitate the formation of the fused ring system under mild reaction conditions.

The electronic properties of 1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-b]pyridine make it an attractive candidate for applications in optoelectronic devices. The molecule exhibits strong absorption in the visible region due to its extended conjugation system, which is advantageous for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly enhance device efficiency by improving charge transport properties.

In addition to its electronic applications, this compound has shown potential in biological systems as well. Its ability to act as a ligand for metal ions has led to its use in coordination chemistry and catalysis. For example, complexes formed with transition metals such as palladium and platinum have been explored for their catalytic activity in organic transformations like cross-coupling reactions.

The steric bulk introduced by the tert-butyl groups plays a crucial role in determining the physical properties of this compound. These groups not only increase the molecular weight but also contribute to the rigidity of the molecule, which is beneficial for applications requiring thermal stability. Recent thermal analysis studies have shown that this compound exhibits excellent thermal stability up to 250°C under inert atmosphere conditions.

The regioselectivity of substitution reactions involving this compound has been a topic of interest for researchers exploring its chemical reactivity. The presence of electron-withdrawing chloro groups at positions 4 and 6 directs incoming nucleophiles to specific positions on the aromatic ring, enabling selective functionalization. This property is particularly useful in medicinal chemistry where precise control over substitution patterns is essential for drug design.

In terms of environmental impact, recent studies have focused on assessing the biodegradability and toxicity of this compound. Initial findings suggest that it undergoes slow degradation under aerobic conditions due to its highly substituted aromatic structure. However, further research is needed to fully understand its environmental fate and potential risks.

The application of computational chemistry techniques has provided valuable insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its frontier molecular orbitals and reaction pathways under various conditions. These computational studies complement experimental work by offering a deeper understanding of the molecule's behavior at an atomic level.

In conclusion, 1,3-di-tert-butyl-4,6-dichloro-1H-pyrazolo[3,4-b]pyridine is a versatile compound with promising applications across multiple disciplines. Its unique combination of electronic properties, steric effects, and reactivity makes it an intriguing subject for both fundamental research and applied development.